Cas no 1261995-23-6 (5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid)

5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid structure
1261995-23-6 structure
Product Name:5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid
CAS No:1261995-23-6
MF:C15H10ClFO4
MW:308.688907146454
MDL:MFCD18322687
CID:2768241
PubChem ID:53228506
Update Time:2025-04-21

5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID90692039
    • 5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%
    • MFCD18322687
    • 5-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
    • 1261995-23-6
    • 4'-Chloro-4-fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
    • 5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid
    • MDL: MFCD18322687
    • Inchi: 1S/C15H10ClFO4/c1-21-15(20)10-6-8(2-4-12(10)16)9-3-5-13(17)11(7-9)14(18)19/h2-7H,1H3,(H,18,19)
    • InChI Key: POVPVEJFXXLGFW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

  • Exact Mass: 308.0251647Da
  • Monoisotopic Mass: 308.0251647Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 63.6Ų

5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329964-5 g
5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%; .
1261995-23-6 95%
5g
€1159.00 2023-04-26
abcr
AB329964-5g
5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%; .
1261995-23-6 95%
5g
€1159.00 2025-04-21
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